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Compound of Interest

Compound Name: p-Menthan-7-ol

Cat. No.: B077179 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
p-Menthan-7-ol, a monoterpenoid alcohol, is a recognized fragrance and flavoring agent with a

characteristic fresh, floral aroma reminiscent of lily-of-the-valley.[1][2][3] While its applications in

the cosmetic and food industries are well-documented, its direct role in pharmaceutical

research is not extensively established in publicly available literature. However, its structural

relationship to menthol, a compound with well-known pharmacological activities, suggests

potential avenues for investigation.[4] These application notes provide an overview of the

known properties of p-menthan-7-ol and propose hypothetical research protocols to explore its

pharmaceutical potential.

Physicochemical Properties of p-Menthan-7-ol
A clear understanding of the physicochemical properties of a compound is fundamental for any

pharmaceutical research. The following table summarizes the key properties of p-menthan-7-
ol.
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Property Value Reference

Molecular Formula C10H20O [1][5]

Molecular Weight 156.27 g/mol [5]

Appearance Clear colourless liquid [1][6]

Odor
Fresh, clean, floral, magnolia,

grassy
[1][6]

Boiling Point 114 °C at 11 Torr [6]

Density 0.912-0.920 g/cm³ (20 °C) [1]

Refractive Index 1.466-1.471 [1][6]

Water Solubility Practically insoluble [1][6]

LogP (o/w) 3.24 (estimated) [2]

Established Applications
Currently, the primary applications of p-menthan-7-ol are in the fragrance and flavor industries.

It is used in a variety of products including decorative cosmetics, fine fragrances, shampoos,

soaps, and detergents.[2][3] It is also used as a flavoring agent in food products.[1][6][7]

Potential Areas for Pharmaceutical Research
Given the limited direct data on the pharmaceutical applications of p-menthan-7-ol, the

following sections propose potential research directions based on its chemical structure and

the known activities of related compounds like menthol.

Topical Analgesic and Antipruritic Activity
Hypothesis: Due to its structural similarity to menthol, which is a known topical analgesic and

antipruritic that acts on TRPM8 receptors, p-menthan-7-ol may exhibit similar properties.[4]

Proposed Experimental Protocol: In Vitro TRPM8 Receptor Activation Assay
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Cell Culture: Culture a stable cell line expressing human TRPM8 channels (e.g., HEK293-

hTRPM8).

Calcium Imaging: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or

Fluo-4 AM).

Compound Preparation: Prepare stock solutions of p-menthan-7-ol and a positive control

(menthol) in a suitable solvent (e.g., DMSO). Prepare serial dilutions to obtain a range of test

concentrations.

Assay Performance:

Acquire baseline fluorescence readings from the cells.

Apply the different concentrations of p-menthan-7-ol and menthol to the cells.

Record the changes in intracellular calcium concentration by measuring fluorescence

intensity over time.

Data Analysis:

Calculate the change in fluorescence (ΔF) for each concentration.

Normalize the response to the maximum response induced by a saturating concentration

of menthol.

Plot a dose-response curve and determine the EC50 value for p-menthan-7-ol.

Skin Penetration Enhancement
Hypothesis: Terpenes and their derivatives are known to act as skin penetration enhancers.[4]

p-Menthan-7-ol could potentially be used to improve the transdermal delivery of other active

pharmaceutical ingredients (APIs).

Proposed Experimental Protocol: Ex Vivo Skin Permeation Study using Franz Diffusion Cells

Skin Preparation: Obtain fresh animal or human skin samples and mount them on Franz

diffusion cells with the stratum corneum facing the donor compartment.
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Formulation Preparation: Prepare a formulation containing a model API with and without the

addition of p-menthan-7-ol at various concentrations.

Permeation Study:

Fill the receptor compartment with a suitable buffer solution.

Apply the prepared formulations to the skin surface in the donor compartment.

Maintain the system at a constant temperature (e.g., 32°C).

At predetermined time intervals, withdraw samples from the receptor compartment and

replace with fresh buffer.

Sample Analysis: Analyze the concentration of the model API in the collected samples using

a validated analytical method (e.g., HPLC).

Data Analysis:

Calculate the cumulative amount of API permeated per unit area over time.

Determine the steady-state flux (Jss) and the permeability coefficient (Kp).

Calculate the enhancement ratio (ER) by dividing the flux of the API with p-menthan-7-ol
by the flux of the API without the enhancer.

Synthesis and Biotransformation
Biotechnological Production of cis-p-Menthan-7-ol
Pure cis-p-menthan-7-ol can be produced via biotransformation of menthol using sporulated

surface cultures of Aspergillus niger.[2][3]

Protocol for Biotransformation of Menthol

Culture Preparation: Culture Aspergillus niger on a suitable medium until complete

sporulation is achieved (approximately one week).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b077179?utm_src=pdf-body
https://www.benchchem.com/product/b077179?utm_src=pdf-body
https://www.benchchem.com/product/b077179?utm_src=pdf-body
https://www.benchchem.com/product/b077179?utm_src=pdf-body
https://www.researchgate.net/publication/235435053_p-Menthan-7-ol_A_magnolia_herbal_fragrance_ingredient
https://img.perfumerflavorist.com/files/base/allured/all/document/2012/11/pf.PF_37_11_042_03.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biotransformation: Add a known volume of menthol onto the sporulated surface of the

culture.

Incubation: Incubate the culture for 7 days to allow for the biotransformation to occur.

Extraction: Extract the transformed products from the culture using diethyl ether (Et2O) three

times.

Analysis: Evaporate the solvent and analyze the products by Gas Chromatography (GC) and

Gas Chromatography-Mass Spectrometry (GC/MS) to identify and quantify the conversion to

cis-p-menthan-7-ol.[2]

Visualizations
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Biotransformation of Menthol to cis-p-Menthan-7-ol.
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Hypothetical Workflow for Pharmaceutical Investigation.
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Conclusion and Future Directions
While p-menthan-7-ol is an established compound in the fragrance and flavor industries, its

potential in pharmaceutical research remains largely unexplored. The protocols and research

directions outlined in these notes are intended to serve as a starting point for investigators

interested in exploring the pharmacological properties of this and related p-menthane

derivatives. Future research should focus on systematic screening for biological activities,

particularly in the areas of topical analgesia, anti-inflammatory effects, and as a potential

component in transdermal drug delivery systems. The synthesis of derivatives of p-menthan-7-
ol could also lead to the discovery of novel compounds with enhanced therapeutic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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